Cas no 82050-19-9 (tert-butyl N-[(1S)-1-[[(2S)-2-[[(2S)-6-amino-1-oxo-hexan-2-yl]amino]-4 -methyl-pentanoyl]carbamoyl]-3-carbamoyl-propyl]carbamate)

• Product Name: tert-butyl N-[(1S)-1-[[(2S)-2-[[(2S)-6-amino-1-oxo-hexan-2-yl]amino]-4 -methyl-pentanoyl]carbamoyl]-3-carbamoyl-propyl]carbamate
• CAS No: 82050-19-9
• MF: C₂₂H₄₁N₅O₆
• MW: 471.590845823288
• CID: 987389
• PubChem ID: 133813
• Update Time: 2025-04-20

tert-butyl N-[(1S)-1-[[(2S)-2-[[(2S)-6-amino-1-oxo-hexan-2-yl]amino]-4 -methyl-pentanoyl]carbamoyl]-3-carbamoyl-propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1S)-1-[[(2S)-2-[[(2S)-6-amino-1-oxo-hexan-2-yl]amino]-4 -methyl-pentanoyl]carbamoyl]-3-carbamoyl-propyl]carbamate
• DTXSID601002425
• Boc-gln-leu-lysinal
• 82050-19-9
• Butyloxycarbonyl-glutaminyl-leucyl-lysinal
• L-Leucinamide, N2-((1,1-dimethylethoxy)carbonyl)-L-glutaminyl-N-(5-amino-1-formylpentyl)-, (S)-
• N~1~-[N-(6-Amino-1-oxohexan-2-yl)leucyl]-2-{[tert-butoxy(hydroxy)methylidene]amino}pentanediimidic acid

• Inchi： 1S/C22H41N5O6/c1-14(2)12-17(25-15(13-28)8-6-7-11-23)20(31)27-19(30)16(9-10-18(24)29)26-21(32)33-22(3,4)5/h13-17,25H,6-12,23H2,1-5H3,(H2,24,29)(H,26,32)(H,27,30,31)/t15-,16-,17-/m0/s1
• InChI Key： NNDVFUMCCOOAEB-ULQDDVLXSA-N
• SMILES： O=C([C@H](CC(C)C)N[C@H](C=O)CCCCN)NC([C@H](CCC(N)=O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 471.30568404g/mol
• Monoisotopic Mass: 471.30568404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 183Ų